10.1039/B614224A | Formation of robust, free-standing nanostructured membranes from catanionic surfactant mixtures and hydrophilic polymers

Formation of robust, free-standing nanostructured membranes from catanionic surfactant mixtures and hydrophilic polymers

Chemical Communications Pub Date: 2006-12-14 DOI: 10.1039/B614224A

Abstract

A new type of surfactant templated polymer film, which spontaneously forms at the air/water interface into micron-thick structures, was prepared from a water-soluble polymer and a catanionic surfactant mixture; the film is stable, highly ordered and robust, requiring no cross-linking agents to fix the structure.

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